N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]phenoxy]acetamide
• InChI: InChI=1S/C25H23N3O4/c1-3-30-19-14-12-18(13-15-19)26-23(29)16-31-22-11-7-6-10-21(22)25-27-24(28-32-25)20-9-5-4-8-17(20)2/h4-15H,3,16H2,1-2H3,(H,26,29)
• InChI Key: FXJKDZBVZZZCDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2C3=NC(=NO3)C4=CC=CC=C4C
• Molecular Formula: C25H23N3O4
• Molecular Weight: 429.5 g/mol

Description

N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, also known as EPOA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EPOA is a member of the oxadiazole family, which has been widely studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not fully understood, but it is believed to involve the modulation of certain signaling pathways in cells. N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators such as prostaglandins. Additionally, N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates gene expression involved in glucose and lipid metabolism.
Biochemical and Physiological Effects:
Studies have shown that N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide exhibits potent anti-inflammatory and analgesic activities, making it a promising candidate for the development of new drugs for the treatment of inflammatory diseases such as arthritis. N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been found to have neuroprotective effects, reducing brain damage in animal models of cerebral ischemia. Additionally, N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to improve insulin sensitivity and glucose tolerance in animal models of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is its potent anti-inflammatory and analgesic activities, making it a valuable tool for studying the mechanisms of inflammation and pain. Additionally, N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to have a favorable safety profile, with no significant toxicity observed in animal studies. However, one of the limitations of N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One potential area of research is the development of new drugs based on N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide for the treatment of inflammatory diseases such as arthritis. Another area of research is the synthesis of novel functional materials based on N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide for applications in material science. Additionally, further studies are needed to elucidate the mechanisms of action of N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide and its potential applications in other areas of research, such as neuroprotection and diabetes.

Synthesis Methods

N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide can be synthesized using a two-step reaction process. The first step involves the synthesis of 3-(o-tolyl)-1,2,4-oxadiazole-5-carboxylic acid, which can be achieved by reacting o-tolyl hydrazine with ethyl acetoacetate in the presence of sulfuric acid. The resulting product is then treated with thionyl chloride to form the corresponding acid chloride. In the second step, the acid chloride is reacted with 4-ethoxyaniline and 2-(2-phenoxyphenoxy)acetic acid in the presence of triethylamine to produce N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, material science, and biochemistry. In medicinal chemistry, N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to exhibit potent anti-inflammatory and analgesic activities, making it a promising candidate for the development of new drugs for the treatment of inflammatory diseases such as arthritis. In material science, N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been used as a building block for the synthesis of novel functional materials such as polymers and dendrimers. In biochemistry, N-(4-ethoxyphenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to modulate the activity of certain enzymes and receptors, providing insights into the mechanisms of various biological processes.